Cas no 1866860-84-5 ([1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine)

• Product Name: [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine
• CAS No: 1866860-84-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5699224
• PubChem ID: 130595514
• Update Time: 2025-10-25

[1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine
• EN300-624718
• 1866860-84-5
• 4-Pyrimidinemethanamine, 2-cyclopropyl-N,α-dimethyl-

• Inchi： 1S/C10H15N3/c1-7(11-2)9-5-6-12-10(13-9)8-3-4-8/h5-8,11H,3-4H2,1-2H3
• InChI Key： IPJKTPGXPYECJR-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1C1CC1)C(C)NC

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 264.1±15.0 °C(Predicted)
• pka: 8.24±0.10(Predicted)

Additional information on [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine

Comprehensive Overview of [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine (CAS No. 1866860-84-5)

[1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine, with the CAS number 1866860-84-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyrimidine core substituted with a cyclopropyl group and an ethyl-methylamine side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and potential applications align with current trends in drug discovery and precision agriculture, addressing growing demands for novel small-molecule therapeutics and sustainable crop protection solutions.

The molecular structure of [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine offers intriguing possibilities for structure-activity relationship (SAR) studies. Researchers are particularly interested in how the cyclopropyl moiety influences the compound's binding affinity to biological targets, a topic frequently searched in computational chemistry forums. Recent publications highlight its relevance in designing kinase inhibitors, a hot topic in oncology research, as well as its potential role in modulating enzyme activity in metabolic disorders.

From a synthetic chemistry perspective, the compound's CAS No. 1866860-84-5 serves as a crucial identifier for researchers investigating heterocyclic building blocks. Laboratories focusing on medicinal chemistry optimization often explore derivatives of this scaffold to improve pharmacokinetic properties—a common search term among pharmaceutical scientists. The ethyl-methylamine side chain particularly attracts attention for its potential to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry initiatives, [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine has been studied for its potential in atom-economical synthesis routes. This aligns with industry-wide searches for sustainable synthetic methodologies that minimize waste. The compound's pyrimidine ring system also makes it relevant to nucleoside analogue research, connecting it to trending investigations in antiviral therapeutics and epigenetic modulators.

Analytical characterization of CAS No. 1866860-84-5 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, topics frequently queried by analytical chemists. The compound's chromatographic behavior has been documented in several HPLC method development studies, providing valuable data for quality control in pharmaceutical manufacturing processes. These technical aspects make it a subject of interest in analytical method validation discussions across research forums.

The commercial availability of [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. This connects to popular searches about fragment-based drug discovery and chemical probe development. Its molecular weight (221.29 g/mol) and lipophilicity parameters place it within the desirable range for lead compound optimization, a key focus area in contemporary pharmaceutical R&D strategies.

Emerging applications of this compound extend to material science, where its heterocyclic framework shows promise in designing organic electronic materials. This interdisciplinary potential reflects broader search trends combining chemical synthesis with functional materials development. The cyclopropyl-pyrimidine motif in particular has been investigated for its photophysical properties, connecting to growing interest in luminescent materials for sensing applications.

Safety assessments of CAS No. 1866860-84-5 have been conducted following standard laboratory safety protocols, a frequently searched topic among new researchers. While not classified as hazardous under standard handling conditions, proper personal protective equipment (PPE) is recommended when working with this compound, in line with general chemical hygiene practices that dominate workplace safety searches. Its storage stability under various conditions has been documented to assist in inventory management for research facilities.

Patent literature reveals numerous applications of [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine in intellectual property filings, particularly in pharmaceutical composition claims. This connects to common searches about patent landscaping in medicinal chemistry. The compound's appearance in clinical candidate development pipelines has spurred interest in its metabolic stability and toxicity profile—key considerations in preclinical development that frequently appear in drug discovery queries.

Future research directions for this compound likely involve structure-based drug design approaches leveraging its molecular scaffold. The integration of machine learning in chemical space exploration (a trending search combination) may uncover novel applications for this privileged structure. As the pharmaceutical industry increasingly focuses on targeted therapies, the versatility of [1-(2-Cyclopropylpyrimidin-4-yl)ethyl](methyl)amine positions it as a valuable tool in addressing current challenges in precision medicine development.